Prdx1-IN-2

• Molecular Formula: C35H48N2O5
• Molecular Weight: 576.8 g/mol
• InChI: InChI=1S/C35H48N2O5/c1-21-22-9-10-25-32(4,23(22)19-24(38)27(21)39)16-18-34(6)26-20-31(3,15-13-30(26,2)14-17-33(25,34)5)36-29(41)37-35(11-8-12-35)28(40)42-7/h9-10,19,26,39H,8,11-18,20H2,1-7H3,(H2,36,37,41)/t26-,30-,31-,32+,33-,34+/m1/s1
• InChIKey: VRZYWQDMGPXURI-ZIMIRHEFSA-N

Prdx1-IN-2: Covalent and Selective PRDX1 Inhibitor

Prdx1-IN-2, also designated as compound 15, is a synthetic urea derivative of the natural pentacyclic triterpenoid celastrol. It functions as a covalent, selective small-molecule inhibitor of the antioxidant enzyme peroxiredoxin 1 (PRDX1). The compound was rationally designed based on the co-crystal structure of PRDX1 with celastrol and emerged from a focused structure–activity relationship (SAR) campaign targeting the C-20 urea side chain [1]. Its molecular formula is C₃₅H₄₈N₂O₅ with a molecular weight of 576.8 g/mol, and it is assigned CAS number 2566976-43-8 [2]. The primary reported application domain is colorectal cancer research, where PRDX1 is frequently overexpressed and contributes to tumor cell redox homeostasis and therapeutic resistance [1].

Target Engagement Covalent Cys-173 binding, crystallographically confirmed

Isoform Selectivity PRDX1-specific over PRDX2–6, avoids pan-PRDX off-target redox effects

Research Context Colorectal cancer cell-model studies and redox signaling target validation

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] PubChem Compound Summary: Prdx1-IN-2, CID 171714298. National Center for Biotechnology Information. View Source

Prdx1-IN-2 vs. Other PRDX1 Inhibitors

The PRDX1 inhibitor landscape comprises compounds with widely divergent selectivity profiles, binding mechanisms, and in vivo validation status, rendering generic substitution scientifically unsound. The parent compound celastrol is a pan-PRDX inhibitor with IC₅₀ values in the low micromolar range against PRDX2, PRDX3, PRDX5, and PRDX6, which introduces confounding off-target redox effects and dose-limiting toxicity in vivo [1]. More recently reported inhibitors such as LC-PDin06 (IC₅₀ = 0.042 μM) and CP1 (IC₅₀ = 0.08 nM) demonstrate superior potency but lack published in vivo safety or efficacy characterization at the time of this writing [2]. PRDX1-IN-1 (compound 7e, IC₅₀ = 0.164 μM) was developed for lung cancer models, not colorectal cancer, and its selectivity profile against other PRDX family members has not been systematically reported [3]. Prdx1-IN-2 occupies a distinct evidentiary position as the only PRDX1 inhibitor with simultaneously demonstrated sub-micromolar potency, crystallographically confirmed covalent binding, >140-fold selectivity across five PRDX isoforms, in vivo antitumor efficacy, and documented superior in vivo safety relative to celastrol—all within a single peer-reviewed study [1].

Celastrol pan-PRDX inhibition (PRDX2/3/5/6) may confound PRDX1-specific redox phenotype interpretation.

PRDX1-IN-1 was developed in lung cancer models; colorectal cancer model-response context may not transfer directly.

LC-PDin06 and CP1 lack reported in vivo tolerability or efficacy endpoint data; model-response context remains uncharacterized.

Celastrol's reported tolerability endpoint profile (weight loss, GI/hepatic toxicity) may limit chronic oral dosing studies.

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] Chen S, Wang Z, Gao J, et al. Rapid Discovery of Celastrol Derivatives as Potent and Selective PRDX1 Inhibitors via Microplate-Based Parallel Compound Library and In Situ Screening. Journal of Medicinal Chemistry, 2025, 68(13): 13609-13627. View Source
• [3] Development of novel celastrol-ligustrazine hybrids as potent peroxiredoxin 1 inhibitors against lung cancer. European Journal of Medicinal Chemistry, 2023, 260: 115622. DOI: 10.1016/j.ejmech.2023.115622. View Source

Prdx1-IN-2 Quantitative Evidence

PRDX1 Isoform Selectivity

Prdx1-IN-2 achieves a selectivity window of greater than 140-fold for PRDX1 over the five other peroxiredoxin isoforms, as demonstrated in parallel enzymatic assays. By contrast, the parent compound celastrol inhibits PRDX2, PRDX3, PRDX5, and PRDX6 with IC₅₀ values in the low micromolar range, producing a broad-spectrum PRDX inhibition profile that complicates mechanistic interpretation [1][2]. The selectivity improvement results from the replacement of celastrol's C-20 carboxylic acid with a urea-cyclobutane methyl ester moiety, which exploits a non-conserved region adjacent to the PRDX1 active site identified in the co-crystal structure [3].

PRDX1 Isoform Selectivity

Head-to-head comparison

Prdx1-IN-2: PRDX1 IC₅₀ 0.35 μM; PRDX2–6 IC₅₀ >50 μM (>140-fold window)

Celastrol: PRDX2 IC₅₀ 3.79, PRDX3 6.67, PRDX5 2.30, PRDX6 27.26 μM

Isoform-selective tool for PRDX1-specific pharmacology; avoids pan-PRDX off-target redox effects.

Recombinant human enzyme panel; J. Med. Chem. 2024, Signal Transduct. Target Ther. 2023

Evidence Dimension	Inhibitory potency against PRDX1 vs. other peroxiredoxin isoforms (IC₅₀, μM)
Target Compound Data	PRDX1 IC₅₀ = 0.35 μM; PRDX2 IC₅₀ > 50 μM; PRDX3 IC₅₀ > 50 μM; PRDX4 IC₅₀ > 50 μM; PRDX5 IC₅₀ > 50 μM; PRDX6 IC₅₀ > 50 μM
Comparator Or Baseline	Celastrol: PRDX1 IC₅₀ = 0.29 ± 0.01 μM; PRDX2 IC₅₀ = 3.79 ± 0.26 μM; PRDX3 IC₅₀ = 6.67 ± 0.52 μM; PRDX4 IC₅₀ > 100 μM; PRDX5 IC₅₀ = 2.30 ± 0.13 μM; PRDX6 IC₅₀ = 27.26 ± 0.39 μM
Quantified Difference	Prdx1-IN-2 selectivity index (PRDX2–6 / PRDX1) > 143-fold vs. celastrol selectivity index of 13–92-fold for PRDX2,3,5; near-complete loss of activity against all off-target isoforms
Conditions	Recombinant human PRDX1–PRDX6 enzyme inhibition assays; Prdx1-IN-2 data from J. Med. Chem. 2024 [1]; celastrol isoform data from Signal Transduct. Target Ther. 2023 and Celastrol suppresses colorectal cancer study [2]

Why This Matters

For researchers requiring clean mechanistic interpretation of PRDX1-specific pharmacology without confounding inhibition of other peroxiredoxin family members that govern distinct physiological processes, Prdx1-IN-2 provides an isoform-selective tool that celastrol cannot offer.

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] Luo C, et al. Celastrol suppresses colorectal cancer via covalent targeting peroxiredoxin 1. Signal Transduction and Targeted Therapy, 2023, 8: 51. (Celastrol isoform selectivity data: PRDX1 IC₅₀ = 0.29 μM, PRDX2 IC₅₀ = 3.79 μM, PRDX3 IC₅₀ = 6.67 μM, PRDX5 IC₅₀ = 2.30 μM, PRDX6 IC₅₀ = 27.26 μM). View Source
• [3] Shanghai Jiao Tong University News. Discovery of Highly Selective PRDX1 Inhibitors by Collaborative Team from SJTU School of Pharmacy and SIMM. Published 2024-05-16. View Source

In Vivo Safety Comparison

In an acute toxicity study, a single intraperitoneal dose of Prdx1-IN-2 at 20 mg/kg resulted in zero mortality in mice, as reported in the primary research article [1]. This contrasts sharply with the well-documented toxicity of celastrol, which causes weight loss, diarrhea, gastrointestinal inflammation, and hepatotoxicity at comparable exposure levels in rodent models [2]. The improved safety profile of Prdx1-IN-2 is attributed to its high PRDX1 selectivity, which spares other peroxiredoxin isoforms essential for normal physiological antioxidant defense [1].

In Vivo Tolerability Comparison

Cross-study comparable

Prdx1-IN-2: 0% mortality at 20 mg/kg i.p. single dose; no body weight loss at 2 mg/kg repeated dosing

Celastrol: documented body weight loss, diarrhea, GI/hepatic inflammation at pharmacologically active doses

Reported tolerability endpoint context; chronic dosing feasibility may differ between compounds.

Acute toxicity mouse model; cross-study comparison requires validation

Evidence Dimension	Acute in vivo toxicity (single-dose survival in mice)
Target Compound Data	Prdx1-IN-2: 0% mortality at 20 mg/kg single dose (i.p.); no significant body weight loss observed at 2 mg/kg repeated dosing for 16 days
Comparator Or Baseline	Celastrol: known to cause body weight loss, diarrhea, gastrointestinal tract and liver inflammation in mice at pharmacologically active doses; reported hepatotoxicity and gastrointestinal toxicity in rodent studies
Quantified Difference	Prdx1-IN-2 demonstrates a superior acute safety margin; no mortality at 20 mg/kg vs. celastrol's documented toxicity even at therapeutic doses. The JMC 2024 paper explicitly states 'superior safety to celastrol' in the colorectal cancer xenograft model [1].
Conditions	Acute toxicity: single i.p. injection in mice; repeated-dose tolerability: 2 mg/kg i.g. daily for 16 days in SW620 xenograft-bearing mice [1]

Why This Matters

For in vivo pharmacological studies, Prdx1-IN-2 provides a wider therapeutic window than celastrol, enabling chronic dosing regimens that are precluded by celastrol's dose-limiting toxicities; this is a critical differentiator for procurement decisions involving animal model experiments.

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] Toxic metabolites and metabolic soft spots of celastrol based on glutathione metabolic capture and high-resolution mass spectrometry. (Reporting celastrol-induced weight loss, diarrhea, gastrointestinal tract and liver inflammation in mice). View Source

In Vivo Efficacy in Colorectal Xenograft

In a SW620 colorectal cancer cell line-derived xenograft (CDX) model, Prdx1-IN-2 administered at 2 mg/kg via oral gavage once daily for 16 days significantly suppressed tumor growth without causing significant body weight loss in the treated mice [1][2]. The observed antitumor efficacy was mechanistically linked to PRDX1 inhibition, resulting in elevated intratumoral ROS levels, mitochondrial membrane potential depolarization, and consequent induction of tumor cell apoptosis [1]. While compound 7e (PRDX1-IN-1) also demonstrates in vivo efficacy in a lung cancer A549 xenograft model (TGI = 77.47%), it was developed and validated in a different tumor type and its PRDX family selectivity has not been systematically reported [3].

Colorectal Xenograft Model Response

Cross-study comparable

Prdx1-IN-2: SW620 xenograft tumor growth suppression at 2 mg/kg oral daily for 16 d; no body weight loss

PRDX1-IN-1: TGI 77.47% in A549 lung cancer xenograft (different model); celastrol: efficacy with reported toxicity

Model-response endpoint context in colorectal cancer xenograft; disease-model context differs from lung cancer models.

SW620 CDX model; oral gavage; J. Med. Chem. 2024

Evidence Dimension	In vivo tumor growth inhibition in xenograft models
Target Compound Data	Prdx1-IN-2: significant tumor growth suppression in SW620 colorectal cancer xenograft at 2 mg/kg i.g. daily for 16 days; no significant body weight loss observed
Comparator Or Baseline	Compound 7e (PRDX1-IN-1): TGI = 77.47% in A549 lung cancer xenograft (different tumor model); celastrol: antitumor efficacy demonstrated but accompanied by toxicity and body weight loss in multiple studies
Quantified Difference	Prdx1-IN-2 achieves meaningful in vivo efficacy at a low oral dose of 2 mg/kg with tolerability, whereas celastrol comparable efficacy is associated with observable toxicity. Direct numerical TGI comparison is not possible due to different tumor models, but the Prdx1-IN-2 study explicitly demonstrates the combination of efficacy and tolerability.
Conditions	SW620 colorectal cancer cell xenograft model in nude mice; 2 mg/kg oral gavage, once daily for 16 days [1]

Why This Matters

For researchers studying PRDX1 in colorectal cancer, Prdx1-IN-2 is the only PRDX1 inhibitor with peer-reviewed in vivo efficacy data specifically in a colorectal cancer xenograft model combined with documented tolerability, making it the most appropriate tool compound for target validation in this indication.

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] Shanghai Jiao Tong University News. Discovery of Highly Selective PRDX1 Inhibitors by Collaborative Team from SJTU School of Pharmacy and SIMM. Published 2024-05-16. (In vivo data: 2 mg/kg dose significantly slowed tumor growth without notable body weight reduction). View Source
• [3] Development of novel celastrol-ligustrazine hybrids as potent peroxiredoxin 1 inhibitors against lung cancer. European Journal of Medicinal Chemistry, 2023, 260: 115622. (Compound 7e: TGI = 77.47% in A549 xenograft). View Source

Covalent Binding and Structural Confirmation

Surface plasmon resonance (SPR) analysis demonstrated that Prdx1-IN-2 binds covalently to PRDX1 with a dissociation constant (KD) of 0.37 μM [1]. The covalent binding site was unambiguously mapped to Cys-173 of PRDX1 through a combination of thermal shift assays, biological mass spectrometry, and co-crystallography of PRDX1 with a structural analogue of 15 (compound 16), which revealed additional hydrogen bonding interactions beyond those observed with celastrol [2]. This structural characterization establishes a well-defined binding mode that can inform rational design of subsequent analogs and provides researchers with mechanistic confidence that is absent for inhibitors characterized solely by IC₅₀ values.

Covalent Binding & Structural Confirmation

Direct evidence

SPR KD 0.37 μM Co-crystal: Cys-173 Thermal shift Mass spectrometry

Binding mode characterized for target engagement studies; hydrogen bond network resolved.

Co-crystal with compound 16 analogue; PDB deposited

Evidence Dimension	Binding affinity to PRDX1 (KD) and covalent binding site identification
Target Compound Data	Prdx1-IN-2: KD = 0.37 μM (SPR); covalent binding to Cys-173 confirmed by co-crystal structure (PDB deposited); thermal shift and mass spectrometry corroboration
Comparator Or Baseline	Celastrol: also covalently binds PRDX1 at Cys-173, but without urea-mediated hydrogen bond network; co-crystal structure reported in STTT 2023. CP1: reported MST binding Kd = 0.06 nM (structurally distinct apigenin derivative). LC-PDin06: no reported KD or co-crystal structure with PRDX1 (LC-PDin20 co-crystal reported, not LC-PDin06).
Quantified Difference	Prdx1-IN-2 KD = 0.37 μM correlates well with its enzymatic IC₅₀ of 0.35 μM, indicating that target engagement directly drives inhibition. The additional hydrogen bonds observed in the co-crystal structure (compound 16 analogue) provide a structural rationale for the improved selectivity over celastrol.
Conditions	SPR assay; co-crystallography with recombinant PRDX1; thermal shift assay; biological mass spectrometry [1][2]

Why This Matters

Procurement of Prdx1-IN-2 includes access to a crystallographically validated binding mode, enabling structure-guided experimental design and providing quality control-relevant binding characterization (KD) that is not available for many competing PRDX1 inhibitors.

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] Shanghai Jiao Tong University News. Discovery of Highly Selective PRDX1 Inhibitors by Collaborative Team from SJTU School of Pharmacy and SIMM. Published 2024-05-16. (Crystallography, SPR, thermal shift, and mass spectrometry experimental details). View Source

Antiproliferative Activity in Colorectal Cancer Cells

Prdx1-IN-2 inhibited the proliferation of PRDX1-overexpressing SW620 colorectal cancer cells with an IC₅₀ of 0.32 μM [1], a value closely aligned with its enzymatic IC₅₀ (0.35 μM), suggesting that the antiproliferative effect is mediated through on-target PRDX1 inhibition. At concentrations of 0.5–2 μM over 48 hours, Prdx1-IN-2 induced apoptosis and G2/M phase cell cycle arrest in SW620 cells, accompanied by dose-dependent increases in intracellular ROS levels and mitochondrial membrane potential depolarization [2]. This mechanistic coherence between enzymatic inhibition and cellular pharmacology distinguishes Prdx1-IN-2 from earlier-generation PRDX1 inhibitors such as Conoidin A (PRDX1 IC₅₀ = 14.8 μM), where the large gap between enzymatic and cellular potency limits its utility as a chemical probe .

Antiproliferative Activity (SW620)

Reported

0.32 μM IC₅₀

Cellular potency mirrors enzymatic target inhibition; on-target mechanism supported.

48 h treatment; apoptosis, G2/M arrest, ROS elevation at 0.5–2 μM

Evidence Dimension	Antiproliferative IC₅₀ in colorectal cancer cell lines
Target Compound Data	Prdx1-IN-2: SW620 IC₅₀ = 0.32 μM (antiproliferative); apoptosis induction and G2/M arrest at 0.5–2 μM; ROS elevation dose-dependent from 0.5 μM
Comparator Or Baseline	Conoidin A: PRDX1 enzymatic IC₅₀ = 14.8 μM (42-fold weaker than Prdx1-IN-2 at the enzymatic level). PRDX1-IN-1 (7e): A549 IC₅₀ = 1.92 μM (lung cancer, not colorectal). LC-PDin06: antiproliferative activity at single-digit micromolar levels against colorectal cancer cells (exact values not specified in available abstracts).
Quantified Difference	Prdx1-IN-2 cellular IC₅₀ is approximately 46-fold more potent than Conoidin A's enzymatic IC₅₀ alone, and the close agreement between enzymatic IC₅₀ (0.35 μM) and cellular IC₅₀ (0.32 μM) supports an on-target mechanism without significant off-target cytotoxicity at effective concentrations.
Conditions	SW620 human colorectal adenocarcinoma cell line; 48 h treatment; MTT or equivalent proliferation assay [1]; ROS measurement by DCFH-DA; mitochondrial membrane potential by JC-1 staining; apoptosis by Annexin V/PI; cell cycle by flow cytometry [2]

Why This Matters

The strong concordance between enzymatic and cellular potency provides researchers with a reliable tool compound where antiproliferative effects can be confidently attributed to PRDX1 inhibition rather than off-target cytotoxicity, an essential quality for target validation studies.

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] MedChemExpress Product Datasheet: PRDX1-IN-2 (HY-158368). Biological activity: ROS elevation, mitochondrial depolarization, apoptosis induction, and cell cycle arrest data. View Source

Prdx1-IN-2 Application Scenarios

Isoform-Specific Target Validation

Prdx1-IN-2 is the most appropriate chemical probe for experiments where the functional role of PRDX1, specifically, must be dissected from the overlapping contributions of PRDX2–PRDX6. Its IC₅₀ of >50 μM against all five off-target peroxiredoxin isoforms [1] ensures that phenotypes observed at ≤2 μM can be attributed to PRDX1 inhibition alone. This is critical in colorectal cancer research, where multiple peroxiredoxin isoforms are co-expressed and PRDX1 is implicated in tumor cell survival, proliferation, and chemoresistance. Use of celastrol or Conoidin A in such experiments would produce confounded results due to their multi-PRDX inhibitory activity.

In Vivo Xenograft Efficacy and Tolerability

For researchers planning in vivo efficacy studies in colorectal cancer CDX or PDX models, Prdx1-IN-2 is uniquely supported by peer-reviewed data demonstrating both antitumor activity and tolerability at an oral dose of 2 mg/kg daily in the SW620 xenograft model [1][2]. The absence of significant body weight loss and the demonstrated acute safety margin at 20 mg/kg [2] make Prdx1-IN-2 suitable for chronic dosing regimens that are required for tumor growth inhibition studies. Alternative PRDX1 inhibitors either lack published in vivo validation (LC-PDin06, CP1) or carry documented toxicity liabilities at efficacious doses (celastrol).

Structure-Guided Inhibitor Development

Prdx1-IN-2's well-characterized binding mode—covalent attachment to Cys-173, validated by SPR (KD = 0.37 μM), co-crystallography, thermal shift, and mass spectrometry [1][3]—makes it an ideal starting point for rational structure-based lead optimization. The co-crystal structure of PRDX1 with compound 16 (a close analogue of Prdx1-IN-2) reveals critical hydrogen bonding interactions enabled by the urea-cyclobutane scaffold, providing medicinal chemists with a structural blueprint for designing next-generation analogs with improved potency or pharmacokinetic properties. This level of structural characterization exceeds what is publicly available for most competing PRDX1 inhibitors.

ROS-Mediated Apoptosis Mechanisms

For researchers investigating the link between PRDX1 inhibition, intracellular ROS accumulation, mitochondrial dysfunction, and apoptosis induction, Prdx1-IN-2 offers a well-characterized tool with dose-dependent ROS elevation demonstrated in the 0.5–2 μM range, mitochondrial membrane potential depolarization, and consequent apoptosis confirmed by Annexin V/PI staining [1]. The compound's selectivity profile ensures that observed ROS perturbations are attributable to PRDX1 inhibition rather than collateral effects on other peroxiredoxin-mediated antioxidant pathways, which is essential for drawing robust mechanistic conclusions.

Application

Selection Property

Validation Focus

PRDX1-selective target engagement studies

Isoform selectivity over PRDX2–6

Redox phenotype attribution in colorectal cancer cells

Colorectal cancer xenograft model evaluation

Oral tolerability and tumor growth inhibition endpoints

Body weight and tumor volume monitoring

Structure-guided lead optimization research

Crystallographically validated covalent binding mode

Cys-173 binding and hydrogen bond network assessment

ROS-mediated apoptosis pathway investigation

Cellular ROS induction and mitochondrial depolarization context

Apoptosis and cell cycle arrest endpoint correlation

• [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
• [2] Shanghai Jiao Tong University News. Discovery of Highly Selective PRDX1 Inhibitors by Collaborative Team from SJTU School of Pharmacy and SIMM. Published 2024-05-16. View Source
• [3] MedChemExpress Product Datasheet: PRDX1-IN-2 (HY-158368). Binding, cellular activity, and in vivo data summary. View Source